Cas no 1219804-90-6 (METHYL TRIDECANOATE-D25)

• Product Name: METHYL TRIDECANOATE-D25
• CAS No: 1219804-90-6
• MF: C₁₄H₂₈O₂
• MW: 253.524967193604
• CID: 1066153
• Update Time: 2025-10-29

METHYL TRIDECANOATE-D25 Chemical and Physical Properties

Names and Identifiers

• Methyl Tridecanoate-d25
• METHYL TRIDECANOATE-D25

• Inchi： 1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(15)16-2/h3-13H2,1-2H3/i1D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2
• InChI Key： JNDDPBOKWCBQSM-FODBGFCHSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)OC)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Additional information on METHYL TRIDECANOATE-D25

METHYL TRIDECANOATE-D25: Applications and Research Insights in Modern Chemistry

METHYL TRIDECANOATE-D25, a compound with the CAS number 1219804-90-6, represents a significant advancement in the field of organic chemistry and its applications. This deuterated derivative of methyl tridecanoate has garnered considerable attention due to its unique properties and versatility in various scientific domains. The introduction of deuterium atoms into the molecular structure not only enhances its stability but also opens up new avenues for research, particularly in the realms of spectroscopy and drug development.

The compound METHYL TRIDECANOATE-D25 is characterized by its high purity and isotopic enrichment, making it an invaluable tool for analytical chemists. Deuterated compounds are widely used in nuclear magnetic resonance (NMR) spectroscopy due to their ability to provide clearer and more distinct spectral lines. This property is particularly useful in complex mixture analysis, where resolution is crucial for accurate identification and quantification of components.

In recent years, there has been a surge in research focused on the applications of deuterated compounds in pharmaceuticals. The use of deuterium labeling in drug molecules can lead to improved metabolic stability, reduced degradation rates, and enhanced bioavailability. For instance, studies have shown that deuterated versions of certain pharmaceuticals exhibit longer half-lives in the body, which can lead to more effective dosing regimens and fewer side effects. METHYL TRIDECANOATE-D25 is being explored as a potential intermediate in the synthesis of such deuterated drugs.

The chemical structure of METHYL TRIDECANOATE-D25 consists of a tridecanoyl group linked to a methyl ester, with deuterium atoms incorporated into the carbon chain. This specific arrangement imparts unique physicochemical properties that make it suitable for a variety of applications. For example, its high boiling point and low volatility make it an excellent solvent for high-temperature reactions or as a reference standard in chromatographic techniques.

One of the most promising areas of research involving METHYL TRIDECANOATE-D25 is its use in environmental chemistry. Deuterated compounds can be employed as tracers to study environmental processes such as biodegradation and pollutant transport. By tracking the movement of these labeled compounds, scientists can gain insights into ecological systems and develop more effective strategies for environmental remediation.

The synthesis of METHYL TRIDECANOATE-D25 involves sophisticated chemical processes that require precise control over reaction conditions. Advanced techniques such as catalytic hydrogenation and isotopic exchange are often employed to achieve the desired level of deuterium enrichment. These synthetic methods not only highlight the technical prowess of modern chemistry but also underscore the importance of specialized reagents like this compound in advancing scientific knowledge.

In conclusion, METHYL TRIDECANOATE-D25 (CAS no. 1219804-90-6) is a multifaceted compound with significant implications across various scientific disciplines. Its unique properties make it an indispensable tool in analytical chemistry, pharmaceutical research, and environmental studies. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation and discovery in the years to come.